3-Quinolinecarbonitrile, 7-fluoro-4-hydroxy-6-(phenylmethoxy)-

• Molecular Formula: C17H11FN2O2
• Molecular Weight: 294.28 g/mol
• IUPAC Name: 7-fluoro-4-oxo-6-phenylmethoxy-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C17H11FN2O2/c18-14-7-15-13(17(21)12(8-19)9-20-15)6-16(14)22-10-11-4-2-1-3-5-11/h1-7,9H,10H2,(H,20,21)
• InChI Key: BGYLADSNTDSOMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C3C(=C2)C(=O)C(=CN3)C#N)F

Description

3-Quinolinecarbonitrile, 7-fluoro-4-hydroxy-6-(phenylmethoxy)- is a useful research compound. Its molecular formula is C17H11FN2O2 and its molecular weight is 294.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-benzyloxy-3-fluoroaniline (6.06 g, 27.9 mmol) (U.S. Pat. No. 5,622,967) and ethyl (ethoxymethylene)cyanoacetate (5.08 g, 30.0 mmol) is heated at 120° C. for 45 minutes then cooled to room temperature. This solid is added in portions to a 3:1 mixture of diphenyl ether:biphenyl at 245° C. This mixture is heated at 245° C. for 3 hours then cooled and the solids are collected by filtration, washing with hexane and diethyl ether to provides 2.60 g of 6-benzyloxy-7-fluoro-4-oxo-1, 4-dihydro-3-quinolinecarbonitrile, mp>250° C.